Cas no 51264-76-7 (2-(2-Ethoxy-4-formylphenoxy)acetic acid)

• Product Name: 2-(2-Ethoxy-4-formylphenoxy)acetic acid
• CAS No: 51264-76-7
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• MDL: MFCD01835931
• CID: 2128052
• PubChem ID: 801537
• Update Time: 2025-10-29

2-(2-Ethoxy-4-formylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxy-4-formylphenoxy)acetic acid
• 4-Formyl-2-ethoxyphenoxyacetic acid
• 2-(2-ethoxy-4-formylphenoxy)acetic acid
• (2-Ethoxy-4-formyl-phenoxy)-acetic acid
• BAS 03392105
• Cambridge id 6487623
• Oprea1_030571
• Oprea1_272736
• BALVFSVIEQRSSY-UHFFFAOYSA-N
• SP644
• STK198763
• BBL023447
• SBB007012
• AK410176
• ST45165048
• BB 0217683
• T7915
• (2-Ethoxy-4-formylphenoxy)acetic acid, AldrichCPR
• Z5731380
• DTXSID501281020
• MFCD01835931
• 2-(2-ethoxy-4-formyl-phenoxy)acetic acid
• SCHEMBL7390751
• EN300-322373
• 51264-76-7
• DB-361948
• C75401
• 2-ETHOXY-4-FORMYLPHENOXYACETIC ACID
• DS-18687
• AM-879/12160013
• AKOS000113360
• Z57313802
• 2-(2-ethoxy-4-formylphenoxy)aceticacid
• BCA26476
• CS-0116533
• 865-661-7
• 2-(2-Ethoxy-4-formylphenoxy)acetic acid

• MDL： MFCD01835931
• Inchi： 1S/C11H12O5/c1-2-15-10-5-8(6-12)3-4-9(10)16-7-11(13)14/h3-6H,2,7H2,1H3,(H,13,14)
• InChI Key： BALVFSVIEQRSSY-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=O)C=CC=1OCC(=O)O

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(2-Ethoxy-4-formylphenoxy)acetic acid

Professional Introduction to 2-(2-Ethoxy-4-formylphenoxy)acetic Acid (CAS No. 51264-76-7)

2-(2-Ethoxy-4-formylphenoxy)acetic acid, identified by its Chemical Abstracts Service (CAS) number 51264-76-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of extensive research in drug discovery and development. The unique structural features of 2-(2-Ethoxy-4-formylphenoxy)acetic acid, including its aromatic ring system and functional groups, contribute to its potential applications in medicinal chemistry.

The molecular structure of 2-(2-Ethoxy-4-formylphenoxy)acetic acid consists of a phenolic ring substituted with an ethoxy group at the 2-position and a formyl group at the 4-position, linked to an acetic acid moiety. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthesizing various pharmacologically active compounds. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its reactivity, allowing for further functionalization and derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(2-Ethoxy-4-formylphenoxy)acetic acid. Research has demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors, which are relevant to various diseases. For instance, studies have shown that derivatives of 2-(2-Ethoxy-4-formylphenoxy)acetic acid may have anti-inflammatory, analgesic, and even anticancer properties. These findings have prompted further investigation into the structure-activity relationships (SAR) of this molecule, aiming to optimize its biological efficacy.

The formyl group in the structure of 2-(2-Ethoxy-4-formylphenoxy)acetic acid serves as a versatile handle for chemical modifications. It can be reduced to an alcohol or further converted into other functional groups, such as amides or esters, which are common in drug molecules. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. Additionally, the ethoxy group provides stability to the molecule while allowing for interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of more effective derivatives of 2-(2-Ethoxy-4-formylphenoxy)acetic acid. By leveraging these technologies, researchers can predict the binding affinity and metabolic stability of potential drug candidates with high precision. This approach has led to the identification of several promising analogs with enhanced pharmacological profiles. Such innovations underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in accelerating drug discovery processes.

The synthesis of 2-(2-Ethoxy-4-formylphenoxy)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, etherification, and formylation steps. The choice of reagents and catalysts plays a crucial role in determining the efficiency of these transformations. Modern synthetic methodologies often incorporate green chemistry principles to minimize waste and improve sustainability, aligning with global efforts to promote environmentally responsible practices.

In clinical settings, compounds derived from 2-(2-Ethoxy-4-formylphenoxy)acetic acid are being evaluated for their therapeutic potential. Preclinical studies have revealed encouraging results regarding their efficacy in treating inflammatory disorders and pain management. The ability of these derivatives to modulate key signaling pathways has sparked interest among clinicians who are seeking alternative treatments for chronic conditions. As research progresses, it is expected that additional applications for this class of compounds will be uncovered.

The future direction of research on 2-(2-Ethoxy-4-formylphenoxy)acetic acid and its derivatives is likely to focus on improving their bioavailability and reducing potential side effects. Nanotechnology-based delivery systems are being explored as a means to enhance drug delivery efficiency while minimizing systemic toxicity. Furthermore, advances in genetic engineering may enable the development of targeted therapies that exploit the unique properties of this compound for specific disease states.

In conclusion, 2-(2-Ethoxy-4-formylphenoxy)acetic acid (CAS No. 51264-76-7) represents a promising scaffold for developing novel pharmaceuticals with diverse biological activities. Its structural features and reactivity make it a valuable intermediate in synthetic chemistry, while its potential therapeutic benefits continue to drive innovation in drug discovery. As research efforts continue to unfold, this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.